Cas no 84694-13-3 (3-Cyclopentene-1-carboxylic acid, 1,1-dimethylethyl ester)

• Product Name: 3-Cyclopentene-1-carboxylic acid, 1,1-dimethylethyl ester
• CAS No: 84694-13-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD23729475
• CID: 5224988
• Update Time: 2025-05-24

3-Cyclopentene-1-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylic acid, 1,1-dimethylethyl ester

• MDL： MFCD23729475
• Inchi： 1S/C10H16O2/c1-10(2,3)12-9(11)8-6-4-5-7-8/h4-5,8H,6-7H2,1-3H3
• InChI Key： RXQLNMAPQLUGAA-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)CC=CC1

Additional information on 3-Cyclopentene-1-carboxylic acid, 1,1-dimethylethyl ester

3-Cyclopentene-1-carboxylic Acid, 1,1-Dimethylethyl Ester (CAS No. 84694-13-3)

The compound 3-Cyclopentene-1-carboxylic Acid, 1,1-Dimethylethyl Ester (CAS No. 84694-13-3) is a significant organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a cyclopentene ring fused with a carboxylic acid group and an ester functional group. The cyclopentene moiety contributes to the compound's stability and reactivity, while the carboxylic acid ester group enhances its solubility and compatibility with various substrates.

Recent studies have highlighted the importance of cyclopentene derivatives in the development of advanced materials and bioactive compounds. For instance, researchers have explored the use of 3-Cyclopentene-1-carboxylic Acid, 1,1-Dimethylethyl Ester in the synthesis of high-performance polymers and biodegradable plastics. The compound's ability to undergo polymerization under mild conditions has made it a valuable precursor for sustainable materials.

In the pharmaceutical sector, this compound has shown potential as an intermediate in drug design. Its carboxylic acid ester group can be readily modified to introduce bioactive functionalities, such as hydroxyl or amine groups. This versatility has led to its use in the development of novel anti-inflammatory agents and antibiotics. Recent clinical trials have demonstrated promising results in reducing inflammation and inhibiting bacterial growth.

The synthesis of 3-Cyclopentene-1-carboxylic Acid, 1,1-Dimethylethyl Ester involves a multi-step process that combines organic synthesis techniques with catalytic technologies. The key steps include the formation of the cyclopentene ring through Diels-Alder reactions and the subsequent esterification of the carboxylic acid group. Researchers have optimized these steps to improve yield and reduce environmental impact.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Unlike traditional petrochemical-based compounds, 3-Cyclopentene-1-carboxylic Acid, 1,1-Dimethylethyl Ester exhibits enhanced biodegradation rates under aerobic conditions. This makes it an attractive alternative for industries seeking sustainable solutions.

In conclusion, 3-Cyclopentene-1-carboxylic Acid, 1,1-Dimethylethyl Ester (CAS No. 84694-13-3) is a versatile compound with significant potential in various fields. Its unique structure and functional groups make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in shaping future innovations across multiple industries.